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Compound of Interest

Compound Name: Quizalofop-P

Cat. No.: B1240509 Get Quote

This guide provides a comprehensive comparison of the performance of Quizalofop-P, a

selective post-emergence herbicide, against various grass weed species. It is intended for

researchers, scientists, and professionals in the field of agricultural science and weed

management. This document synthesizes experimental data on the herbicide's efficacy,

outlines common experimental protocols for its evaluation, and discusses its mechanism of

action.

Mechanism of Action
Quizalofop-P-ethyl, the active ingredient in many commercial formulations, belongs to the

aryloxyphenoxypropionate ("fop") class of herbicides.[1] Its primary mode of action is the

inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[1][2][3] ACCase is a critical enzyme

in the biosynthesis of fatty acids, which are essential components of cell membranes and are

vital for plant growth.[2][4]

The herbicide is absorbed through the foliage of the grass weeds and is rapidly translocated

throughout the plant, accumulating in the meristematic regions (growing points).[1][2][5] By

inhibiting ACCase, Quizalofop-P disrupts the production of fatty acids, leading to a cessation

of cell membrane formation and, ultimately, the death of the weed.[1][6] This selective action is

highly effective against grass species, while broadleaf crops, which possess a resistant form of

the ACCase enzyme, remain unharmed.[4][6] Visible symptoms of herbicide action, such as

yellowing (chlorosis) and tissue death (necrosis), typically appear within one to three weeks of

application.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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